4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide

• IUPAC Name: 4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide
• InChI: InChI=1S/C18H21NO3/c1-14-6-3-4-7-17(14)19-18(20)8-5-13-22-16-11-9-15(21-2)10-12-16/h3-4,6-7,9-12H,5,8,13H2,1-2H3,(H,19,20)
• InChI Key: IJSBYKVMYVQVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCCOC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

4-(4-methoxyphenoxy)-N-(2-methylphenyl)butanamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity among athletes and bodybuilders as a performance-enhancing drug due to its ability to improve endurance and muscle growth.

Scientific Research Applications

Renewable Thermosetting Resin Derived from Eugenol

A study explored the synthesis of a renewable bisphenol, which, through a series of chemical reactions, was converted into a new bis(cyanate) ester. This compound exhibited high thermal stability and a relatively low water uptake, suggesting its potential application in maritime environments and as a full-performance resin derived from sustainable feedstocks (Harvey et al., 2014).

Antimicrobial and Anticancer Activities of Amide-Based Carboxylic Acid

Another research focused on N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide, which was synthesized and characterized for its antimicrobial, anticancer, and antileishmanial activities. The study found significant biological activities, including good antimicrobial activity and comparative anticancer activity against lung carcinoma and Vero cell lines, suggesting the compound's potential as a therapeutic agent (Sirajuddin et al., 2015).

Dual Inhibitor of Cyclooxygenase and Lipoxygenase Pathways

S 19812, a butanamide derivative, was evaluated for its analgesic and anti-inflammatory activities, demonstrating significant effects in various models of pain and inflammation. This study suggests the therapeutic potential of such compounds in managing pain and inflammation (Tordjman et al., 2003).

Renewable High-Temperature Cyanate Ester Resins

This research evaluated the impact of o-methoxy groups on the performance characteristics of cyanate ester resins derived from biomass sources. Findings showed that the presence of these groups significantly affects the physical properties, cure chemistry, and thermal stability of the resins, highlighting the importance of chemical structure in the development of high-performance renewable polymers (Harvey et al., 2015).